![molecular formula C13H23NO5 B6213847 (2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid CAS No. 2728727-37-3](/img/no-structure.png)
(2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid
Overview
Description
(2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid, commonly known as (2S,3R)-TBAC, is an organic compound with a unique chemical structure. It is a member of the azetidines family, which are cyclic compounds with a four-membered ring containing three carbon atoms and one nitrogen atom. This chemical has been studied extensively due to its potential application in many areas of science, including synthetic organic chemistry, medicinal chemistry, and biochemistry.
Scientific Research Applications
((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC has a wide range of scientific applications. It has been used in the synthesis of various biologically active compounds, such as peptide-based drugs, antibiotics, and antifungal agents. It has also been used as a chiral building block for the synthesis of complex molecules. Furthermore, ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC has been used as a catalyst in asymmetric synthesis and as a protecting group for amino acids.
Mechanism of Action
The mechanism of action of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC is not fully understood. However, it is believed that the tert-butoxycarbonyl group of the molecule acts as an electron-withdrawing group, which affects the reactivity of the molecule. Additionally, the nitrogen atom in the four-membered ring of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC is believed to be involved in hydrogen bonding and other non-covalent interactions with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC are not well understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC has been found to have an antimicrobial activity against a variety of bacterial and fungal species.
Advantages and Limitations for Lab Experiments
The advantages of using ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC is a chiral compound, which makes it useful for asymmetric synthesis. However, there are some limitations to using ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC is a relatively unstable compound and can easily decompose under certain conditions.
Future Directions
There are several potential future directions for ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC. It could be used to synthesize more complex molecules with potentially useful biological activities. Additionally, further research could be done to investigate the biochemical and physiological effects of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC and its potential applications in medicine. Finally, ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC could be used as a catalyst in asymmetric synthesis to produce enantiomerically pure compounds.
Synthesis Methods
The synthesis of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC is a multi-step process that involves several chemical reactions. The first step is the formation of the starting material, 2-(tert-butoxycarbonyl)-3-azetidinone, which is accomplished by reacting 2-chloro-3-azetidinone with tert-butyl bromoacetate in the presence of potassium carbonate. The second step is the formation of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC by reacting 2-(tert-butoxycarbonyl)-3-azetidinone with anhydrous hydrochloric acid and tert-butyl alcohol. The final step is the purification of ((2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid)-TBAC by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3R)-3-(tert-butoxy)-1-[(tert-butoxy)carbonyl]azetidine-2-carboxylic acid involves the protection of the azetidine-2-carboxylic acid moiety followed by the introduction of the tert-butoxy and tert-butoxycarbonyl groups. The protected azetidine-2-carboxylic acid is then deprotected to yield the final product.", "Starting Materials": [ "Azetidine-2-carboxylic acid", "tert-Butanol", "Di-tert-butyl dicarbonate", "Dicyclohexylcarbodiimide", "Dimethylformamide", "Chloroform", "Sodium bicarbonate", "Water" ], "Reaction": [ "Protection of azetidine-2-carboxylic acid with di-tert-butyl dicarbonate and dicyclohexylcarbodiimide in dimethylformamide", "Addition of tert-butanol to the protected azetidine-2-carboxylic acid in chloroform with sodium bicarbonate as a base", "Protection of the hydroxyl group with di-tert-butyl dicarbonate and dicyclohexylcarbodiimide in dimethylformamide", "Deprotection of the tert-butoxycarbonyl and tert-butoxy groups with sodium bicarbonate in water" ] } | |
CAS RN |
2728727-37-3 |
Molecular Formula |
C13H23NO5 |
Molecular Weight |
273.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
